N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)-2-(methylthio)nicotinamide

• IUPAC Name: N-[2-(2,4-dioxo-1H-pyrido[2,3-d]pyrimidin-3-yl)ethyl]-2-methylsulfanylpyridine-3-carboxamide
• InChI: InChI=1S/C16H15N5O3S/c1-25-14-11(5-3-7-19-14)13(22)18-8-9-21-15(23)10-4-2-6-17-12(10)20-16(21)24/h2-7H,8-9H2,1H3,(H,18,22)(H,17,20,24)
• InChI Key: XQJIAJVUUQRXJU-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC=N1)C(=O)NCCN2C(=O)C3=C(NC2=O)N=CC=C3
• Molecular Formula: C16H15N5O3S
• Molecular Weight: 357.4 g/mol
• CAS No.: 2034322-50-2

Description

N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)-2-(methylthio)nicotinamide is a useful research compound. Its molecular formula is C16H15N5O3S and its molecular weight is 357.39. The purity is usually 95%.
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Scientific Research Applications

Metabolic Pathways and Biochemical Implications

Research on similar compounds, including nicotinamide derivatives, has shown significant interest in understanding their metabolic pathways and biochemical implications. For instance, studies on nicotinamide metabolism highlight the critical roles of its metabolites in human health, suggesting that derivatives of nicotinamide could have important biological activities (Shibata & Matsuo, 1989; Quinn & Greengard, 1966). These studies contribute to our understanding of how nicotinamide and its derivatives are processed in the body, potentially leading to the development of therapeutic applications.

Antibacterial Activity

Compounds with structural similarities to N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)-2-(methylthio)nicotinamide have been evaluated for their antibacterial activity. Research demonstrates that specific derivatives exhibit antibacterial properties against both Gram-positive and Gram-negative bacteria, indicating their potential utility in developing new antimicrobial agents (Bheemanapalli et al., 2008; Narayana et al., 2009).

Corrosion Inhibition

Investigations into nicotinamide derivatives have also explored their effectiveness as corrosion inhibitors, a property that could be relevant for similar compounds. Studies show that these derivatives can significantly inhibit corrosion on various metals in acidic conditions, demonstrating their potential applications in industrial processes to protect metals from corrosion (Chakravarthy et al., 2014).

Drug Delivery Systems

Nicotinamide and its derivatives have been studied for their role in drug delivery systems, particularly focusing on improving the delivery of drugs across biological membranes. This research could have implications for enhancing the bioavailability and efficacy of therapeutic agents, including those related to the compound (Bodor & Abdelalim, 1985).

Potential Therapeutic Applications

Given the biochemical importance of nicotinamide and its metabolites, derivatives such as "this compound" may hold therapeutic potential. Studies on related compounds have explored applications in treating diseases like diabetes, with particular emphasis on inhibiting enzymes involved in disease progression (Sabnis, 2021).